4-(benzo[d][1,3]dioxol-5-yl(2-methyl-1H-indol-3-yl)methyl)morpholine

• IUPAC Name: 4-[1,3-benzodioxol-5-yl-(2-methyl-1H-indol-3-yl)methyl]morpholine
• InChI: InChI=1S/C21H22N2O3/c1-14-20(16-4-2-3-5-17(16)22-14)21(23-8-10-24-11-9-23)15-6-7-18-19(12-15)26-13-25-18/h2-7,12,21-22H,8-11,13H2,1H3
• InChI Key: RXUOIZFETKHGBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(C3=CC4=C(C=C3)OCO4)N5CCOCC5
• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol

Description

4-(benzo[d][1,3]dioxol-5-yl(2-methyl-1H-indol-3-yl)methyl)morpholine is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Scientific Research Applications

Synthesis and Physicochemical Properties

A series of 4-benzyl-4-methylmorpholinium salts were synthesized, exploring the physicochemical properties, cytotoxicity, and biodegradability of morpholinium ionic liquids. These salts showed moderate to low toxicity and presented a new avenue for biomass solvents, particularly in dissolving cellulose (Pernak et al., 2011).

Antimicrobial Activities

Novel 1,2,4-Triazole derivatives incorporating morpholine showed antimicrobial activities against various microorganisms. The study highlighted the synthesis of these compounds and their potential as antimicrobial agents, underlining the morpholine moiety's significance in enhancing antimicrobial efficacy (Bektaş et al., 2007).

Antioxidant Activities

Several studies have investigated the antioxidant potential of morpholine derivatives. Compounds containing an indol-3-yl)methylene group at position 5 of the thiazol-4-one moiety and a six-membered ring as the 2-amino substituent showed high inhibitory effects against lipid peroxidation, indicating their promising scaffold in medicinal chemistry for antioxidant applications (Zvezdanović et al., 2014).

Glucosidase Inhibitors with Antioxidant Activity

A study presented the synthesis of novel 2-(aryl)-6-morpholin-4-yl(or 4-methylpiperazin-1-yl)-1H-benzimidazole derivatives, showcasing their in vitro antioxidant activities and glucosidase inhibitory potential. The results highlighted the compounds' significant activity for metal chelating effect, proposing them as potential glucosidase inhibitors with antioxidant activity (Özil et al., 2018).

Dopamine D4 Receptor Ligands

Research on the synthesis of a new series of 2,4-disubstituted morpholines and 1,4-oxazepanes showed selectivity for the dopamine D4 receptor, indicating their potential use as antipsychotics without extrapyramidal side effects. This work underlines the importance of the morpholine moiety in developing selective ligands for neurological applications (Audouze et al., 2004).

Mechanism of Action

Target of Action

Similar compounds with an indole nucleus have been reported to exhibit activity against various cancer cell lines .

Mode of Action

Indole derivatives have been known to interact with multiple receptors, leading to a broad spectrum of biological activities . For instance, some indole-based compounds have been found to modulate microtubule assembly, causing mitotic blockade and cell apoptosis .

Biochemical Pathways

Indole derivatives have been reported to affect a variety of pathways, leading to diverse biological activities such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Similar indole-based compounds have been reported to cause cell cycle arrest and induce apoptosis in cancer cells .